Cas no 941993-89-1 (2-chloro-6-fluoro-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylbenzamide)

• Product Name: 2-chloro-6-fluoro-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylbenzamide
• CAS No: 941993-89-1
• MF: C₁₈H₁₆ClFN₂O₃
• MW: 362.782647132874
• CID: 5502725
• PubChem ID: 7687082
• Update Time: 2025-05-20

2-chloro-6-fluoro-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluoro-N-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)benzamide
• 941993-89-1
• 2-chloro-6-fluoro-N-[4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl]benzamide
• F2783-0617
• AKOS024466409
• 2-chloro-6-fluoro-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylbenzamide

• Inchi： 1S/C18H16ClFN2O3/c1-25-15-8-7-11(10-14(15)22-9-3-6-16(22)23)21-18(24)17-12(19)4-2-5-13(17)20/h2,4-5,7-8,10H,3,6,9H2,1H3,(H,21,24)
• InChI Key： ANQREWUGCQYXCM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(NC1C=CC(=C(C=1)N1C(CCC1)=O)OC)=O)F

Computed Properties

• Exact Mass: 362.0833482g/mol
• Monoisotopic Mass: 362.0833482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-chloro-6-fluoro-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylbenzamide

Comprehensive Overview of 2-chloro-6-fluoro-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylbenzamide (CAS No. 941993-89-1)

2-chloro-6-fluoro-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylbenzamide (CAS No. 941993-89-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of benzamide derivatives, which are known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery and development.

The molecular structure of 2-chloro-6-fluoro-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylbenzamide features a chloro-fluoro substitution pattern on the benzene ring, coupled with a methoxy group and a 2-oxopyrrolidin-1-yl moiety. These functional groups contribute to its unique physicochemical properties, making it a valuable intermediate in synthetic chemistry. The compound's CAS number 941993-89-1 serves as a unique identifier in chemical databases, facilitating precise tracking and regulatory compliance.

In recent years, the demand for benzamide-based compounds has surged, driven by their potential therapeutic applications. 2-chloro-6-fluoro-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylbenzamide is no exception, with studies exploring its role as a kinase inhibitor or receptor modulator. These properties align with current trends in precision medicine and targeted drug delivery, addressing unmet medical needs in oncology and neurology.

The synthesis of CAS 941993-89-1 typically involves multi-step organic reactions, including amide coupling and pyrrolidinone incorporation. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for pharmaceutical applications. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring compliance with industry standards.

From a commercial perspective, 2-chloro-6-fluoro-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylbenzamide is supplied by specialized chemical manufacturers catering to the research and development sector. Its market value is influenced by factors such as purity grade, batch size, and regulatory status. Companies often provide custom synthesis services for this compound, reflecting the growing demand for tailored chemical solutions in drug discovery.

Environmental and safety considerations for handling CAS 941993-89-1 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) and ventilation systems are recommended during its manipulation. Researchers are advised to consult the compound's Safety Data Sheet (SDS) for specific handling instructions.

The future outlook for 2-chloro-6-fluoro-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylbenzamide appears promising, particularly in the context of structure-activity relationship (SAR) studies. Its molecular framework offers opportunities for medicinal chemistry optimization, potentially leading to novel therapeutic agents. The compound's drug-likeness properties and pharmacophore characteristics make it a valuable subject for computational chemistry and molecular modeling approaches.

For researchers seeking 941993-89-1 suppliers or 2-chloro-6-fluoro-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylbenzamide synthesis protocols, numerous scientific publications and patent documents provide detailed methodologies. The compound's presence in recent drug discovery literature underscores its relevance in contemporary pharmaceutical research, particularly in the development of small molecule therapeutics.

In conclusion, 2-chloro-6-fluoro-N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylbenzamide (CAS No. 941993-89-1) represents an important chemical entity with substantial potential in medicinal chemistry and drug development. Its unique structural features and biological relevance position it as a compound of continuing interest to both academic researchers and pharmaceutical industry professionals.